5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide

• IUPAC Name: 5-[(3-chlorophenyl)sulfamoyl]-2-methoxybenzamide
• InChI: InChI=1S/C14H13ClN2O4S/c1-21-13-6-5-11(8-12(13)14(16)18)22(19,20)17-10-4-2-3-9(15)7-10/h2-8,17H,1H3,(H2,16,18)
• InChI Key: HIUYTDCXVRZLDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)Cl)C(=O)N
• Molecular Formula: C14H13ClN2O4S
• Molecular Weight: 340.8 g/mol

Description

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide, also known as CSB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. CSB belongs to the class of sulfonamides, which are widely used in the pharmaceutical industry for their antibacterial, antifungal, and antiviral properties.

Mechanism of Action

The mechanism of action of 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of a key enzyme called carbonic anhydrase IX (CAIX). CAIX is overexpressed in many cancer cells and plays a critical role in tumor growth and survival. By inhibiting CAIX, 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide may disrupt the tumor microenvironment and inhibit cancer cell proliferation.
Biochemical and Physiological Effects
5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide has been shown to have a number of biochemical and physiological effects in vitro. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide has also been shown to reduce the production of reactive oxygen species, which can contribute to oxidative stress and cell damage. In addition, 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide has been shown to inhibit the migration and invasion of cancer cells, which are critical steps in the metastatic process.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide in lab experiments is its broad-spectrum activity against a wide range of cancer cell lines. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival. However, one limitation of 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide is its potential toxicity, as it has been shown to induce cytotoxicity in some normal cell lines. This highlights the importance of careful dose optimization and toxicity testing in lab experiments.

Future Directions

There are several future directions for research on 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide. One area of interest is the development of more potent and selective CAIX inhibitors based on the structure of 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide. This could lead to the development of more effective cancer therapies with fewer side effects. Another area of interest is the investigation of 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide as a potential treatment for other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Finally, further research is needed to fully understand the mechanism of action of 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide and its potential applications in drug discovery and development.
Conclusion
In conclusion, 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide is a promising chemical compound with potential applications in drug discovery and development. Its broad-spectrum activity against cancer cell lines and potential anti-inflammatory effects make it a valuable tool for scientific research. However, further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide involves the reaction of 3-chloroaniline with methoxybenzoic acid in the presence of sulfuric acid and acetic anhydride. The resulting product is then treated with sulfamic acid to yield 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide. This method has been optimized to achieve high yield and purity of the final product.

Scientific Research Applications

5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide has been extensively studied in scientific research for its potential applications in drug discovery and development. It has been shown to exhibit significant activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. 5-{[(3-chlorophenyl)amino]sulfonyl}-2-methoxybenzamide has also been investigated for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines in vitro.